Cas no 2172246-61-4 (2-{N-benzyl-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-5-methylhexanamido}acetic acid)
2-{N-benzyl-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-5-methylhexanamido}acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{N-benzyl-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-5-methylhexanamido}acetic acid
- 2-{N-benzyl-4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]-5-methylhexanamido}acetic acid
- EN300-1530249
- 2172246-61-4
-
- Inchi: 1S/C33H38N2O5/c1-23(2)25(16-17-31(36)35(21-32(37)38)20-24-10-4-3-5-11-24)18-19-34-33(39)40-22-30-28-14-8-6-12-26(28)27-13-7-9-15-29(27)30/h3-15,23,25,30H,16-22H2,1-2H3,(H,34,39)(H,37,38)
- InChI Key: VFZVXNCMKGGFKI-UHFFFAOYSA-N
- SMILES: O(C(NCCC(CCC(N(CC(=O)O)CC1C=CC=CC=1)=O)C(C)C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 542.27807232g/mol
- Monoisotopic Mass: 542.27807232g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 40
- Rotatable Bond Count: 14
- Complexity: 804
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.9
- Topological Polar Surface Area: 95.9Ų
2-{N-benzyl-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-5-methylhexanamido}acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1530249-0.05g |
2-{N-benzyl-4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]-5-methylhexanamido}acetic acid |
2172246-61-4 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1530249-0.1g |
2-{N-benzyl-4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]-5-methylhexanamido}acetic acid |
2172246-61-4 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1530249-0.25g |
2-{N-benzyl-4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]-5-methylhexanamido}acetic acid |
2172246-61-4 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1530249-0.5g |
2-{N-benzyl-4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]-5-methylhexanamido}acetic acid |
2172246-61-4 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1530249-1.0g |
2-{N-benzyl-4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]-5-methylhexanamido}acetic acid |
2172246-61-4 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1530249-2.5g |
2-{N-benzyl-4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]-5-methylhexanamido}acetic acid |
2172246-61-4 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1530249-5.0g |
2-{N-benzyl-4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]-5-methylhexanamido}acetic acid |
2172246-61-4 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1530249-10.0g |
2-{N-benzyl-4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]-5-methylhexanamido}acetic acid |
2172246-61-4 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1530249-50mg |
2-{N-benzyl-4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]-5-methylhexanamido}acetic acid |
2172246-61-4 | 50mg |
$2829.0 | 2023-09-26 | ||
| Enamine | EN300-1530249-100mg |
2-{N-benzyl-4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]-5-methylhexanamido}acetic acid |
2172246-61-4 | 100mg |
$2963.0 | 2023-09-26 |
2-{N-benzyl-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-5-methylhexanamido}acetic acid Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on 2-{N-benzyl-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-5-methylhexanamido}acetic acid
2-{N-benzyl-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-5-methylhexanamido}acetic Acid: A Comprehensive Overview
The compound with CAS No. 2172246-61-4, known as 2-{N-benzyl-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-5-methylhexanamido}acetic acid, is a highly specialized molecule with significant potential in various fields of chemistry and biology. This compound has garnered attention due to its unique structural features and promising applications in drug delivery systems, bioconjugation, and materials science. Recent advancements in synthetic methodologies and its functionalization have further enhanced its utility in cutting-edge research.
The molecular structure of this compound is characterized by a benzyl group attached to a hexanamide backbone, which is further modified with a fluorenylmethoxycarbonyl (Fmoc) group. The Fmoc group, a well-known protecting group in peptide synthesis, adds versatility to the molecule by enabling precise control over reactivity and stability. The presence of a methyl substituent on the hexanamide chain introduces steric effects that can influence the molecule's solubility and interaction with biological systems. Recent studies have demonstrated that such structural modifications can significantly impact the molecule's pharmacokinetic properties, making it a valuable candidate for drug development.
One of the most notable applications of this compound lies in its use as a building block for bioconjugates. The Fmoc group serves as an excellent handle for post-synthetic modifications, allowing researchers to attach various functional groups or biomolecules such as antibodies, enzymes, or nucleic acids. This capability has been exploited in the development of targeted drug delivery systems, where the compound acts as a linker between therapeutic agents and targeting moieties. For instance, recent research has highlighted its potential in creating peptide-drug conjugates with enhanced specificity and reduced systemic toxicity.
In addition to its role in bioconjugation, this compound has shown promise in materials science. Its amphiphilic nature, arising from the combination of hydrophilic and hydrophobic domains, makes it an ideal candidate for forming self-assembled structures such as micelles or vesicles. These structures have applications in drug encapsulation, where they can improve the stability and controlled release of encapsulated drugs. Furthermore, the benzyl group contributes to the molecule's aromaticity, which can be harnessed for applications in supramolecular chemistry or as a component in advanced polymer systems.
The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and peptide chemistry. Key steps include the coupling of the Fmoc group to an intermediate amine derivative, followed by selective deprotection and subsequent functionalization. Recent advancements in catalytic methods and protecting group strategies have streamlined the synthesis process, improving both yield and purity. Researchers have also explored green chemistry approaches to minimize environmental impact during production.
From an analytical standpoint, this compound has been extensively studied using advanced spectroscopic techniques such as NMR and mass spectrometry. These studies have provided insights into its conformational dynamics and stability under various conditions. For example, investigations into its thermal stability have revealed that the molecule maintains structural integrity up to relatively high temperatures, making it suitable for high-throughput screening applications.
Looking ahead, ongoing research is focused on expanding the functionalization options for this compound while maintaining its core structural integrity. Potential directions include incorporating additional chiral centers or fluorescent tags to enhance its utility in stereochemical studies or imaging applications. Collaborative efforts between chemists and biologists are also exploring its potential as a scaffold for designing novel enzyme inhibitors or immunomodulatory agents.
In conclusion, 2-{N-benzyl-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-5-methylhexanamido}acetic acid represents a versatile platform with diverse applications across multiple disciplines. Its unique combination of structural features and functional groups positions it as a valuable tool for advancing both fundamental research and applied technologies. As ongoing studies continue to uncover new possibilities for this compound, it is poised to play an increasingly important role in shaping future innovations in chemistry and biology.
2172246-61-4 (2-{N-benzyl-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-5-methylhexanamido}acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)